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Compound of Interest

Compound Name: TR 428

Cat. No.: B025193

This guide provides a comparative analysis of the investigational cystic fibrosis transmembrane
conductance regulator (CFTR) amplifier, PTI-428, with other classes of CFTR modulators. The

information is intended for researchers, scientists, and drug development professionals, with a

focus on mechanism of action, experimental validation, and quantitative data.

Introduction to CFTR Modulators

Cystic fibrosis (CF) is caused by mutations in the CFTR gene, leading to a dysfunctional CFTR
protein. This results in defective ion transport across epithelial cells. CFTR modulators are a
class of drugs that aim to correct the function of this faulty protein. They are broadly
categorized into:

o Correctors: These drugs, such as lumacaftor, tezacaftor, and elexacaftor, address the
trafficking defect of the most common CF-causing mutation, F508del, helping the protein fold
correctly and reach the cell surface.

o Potentiators: lvacaftor is a prime example of a potentiator. These molecules increase the
channel opening probability (gating) of the CFTR protein once it is at the cell surface,
thereby increasing ion flow.

o Amplifiers: This class of modulators, which includes PTI-428, aims to increase the amount of
CFTR protein by promoting its biosynthesis.
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PTI-428, developed by Proteostasis Therapeutics, was an investigational CFTR amplifier. It
was designed to be used in combination with correctors and potentiators to enhance the overall
therapeutic effect. However, the clinical development of PTI-428 was discontinued.

Mechanism of Action: A Comparative Overview

CFTR modulators target different stages of the CFTR protein lifecycle. Amplifiers like PTI-428
act at the earliest stage by increasing the amount of CFTR protein synthesized from the genetic
blueprint. This provides more substrate for correctors and potentiators to act upon.
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 To cite this document: BenchChem. [Comparative Analysis of PTI-428 and Other CFTR
Modulators]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025193#comparative-analysis-of-pti-428-and-other-
cftr-amplifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b025193?utm_src=pdf-body-img
https://www.benchchem.com/product/b025193#comparative-analysis-of-pti-428-and-other-cftr-amplifiers
https://www.benchchem.com/product/b025193#comparative-analysis-of-pti-428-and-other-cftr-amplifiers
https://www.benchchem.com/product/b025193#comparative-analysis-of-pti-428-and-other-cftr-amplifiers
https://www.benchchem.com/product/b025193#comparative-analysis-of-pti-428-and-other-cftr-amplifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b025193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

